molecular formula C14H16N2O3S B8607906 3-Amino-2-benzyl-5-(hydroxymethyl)benzene-1-sulfonamide CAS No. 62273-27-2

3-Amino-2-benzyl-5-(hydroxymethyl)benzene-1-sulfonamide

Cat. No.: B8607906
CAS No.: 62273-27-2
M. Wt: 292.36 g/mol
InChI Key: BKMPCDQBTCOLCG-UHFFFAOYSA-N
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Description

3-Amino-2-benzyl-5-(hydroxymethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62273-27-2

Molecular Formula

C14H16N2O3S

Molecular Weight

292.36 g/mol

IUPAC Name

3-amino-2-benzyl-5-(hydroxymethyl)benzenesulfonamide

InChI

InChI=1S/C14H16N2O3S/c15-13-7-11(9-17)8-14(20(16,18)19)12(13)6-10-4-2-1-3-5-10/h1-5,7-8,17H,6,9,15H2,(H2,16,18,19)

InChI Key

BKMPCDQBTCOLCG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=C(C=C(C=C2S(=O)(=O)N)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of lithium aluminium hydride (12 g) and dry diethyl ether (350 ml), a solution of methyl 3-amino-4-benzyl-5-sulfamylbenzoate (30 g) in dry pyridine (300 ml) is dropwise added during 1-1.5 hours. After additional stirring for 3 hours, the mixture is cooled and ethyl acetate (25 ml) followed by water (50 ml) are very cautiously added dropwise. After stirring for a further 30 minutes, the solids are collected by filtration and dried in air. The filter cake is treated with hot 4 N hydrochloric acid (about 500 ml) to dissolve inorganic material. After cooling 3-amino-4-benzyl-5-sulfamylbenzyl alcohol is collected by filtration and dried in air. After recrystallization from aqueous ethanol it is obtained with a melting point of 159°-161° C.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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